Elaidic Acid Ethyl-d5 Ester
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Overview
Description
Elaidic Acid Ethyl-d5 Ester is a labeled Ethyl Oleate . It is obtained by the hydrolysis of various animal and vegetable fats and oils. It is a colorless oily solid . Its salts and esters are called elaidates .
Synthesis Analysis
This compound is a derivative of azacytidine . Azacytidine is a prodrug that needs to be metabolized to the corresponding nucleoside triphosphates before they can become incorporated into DNA and/or RNA .Molecular Structure Analysis
The molecular formula of this compound is C20H33D5O2 . The molecular weight is 315.55 .Chemical Reactions Analysis
This compound is obtained by the hydrolysis of various animal and vegetable fats and oils. The hydrolysis of esters like ethyl ethanoate can be catalyzed by dilute acids .Physical And Chemical Properties Analysis
This compound is a colorless oily solid . It has a floral, fruity, and fatty odor and is a light yellow oily liquid .Scientific Research Applications
1. Enzymatic Hydrolysis Studies
Elaidic acid ethyl ester has been utilized in studies investigating the specificity of liver esterases. Research by Steensholt (1943) examined the hydrolysis of ethyl esters of various acids, including elaidic acid, finding no significant difference in reaction velocity compared to other esters. This study aids in understanding enzyme specificity (Steensholt, 1943).
2. Chemical Synthesis and Analysis
Minnikin and Patel (1979) explored the reaction of elaidic acid ethyl ester epoxides with alcohols, contributing to the knowledge of organic synthesis and the analysis of chemical structures through mass spectrometry (Minnikin & Patel, 1979).
3. Diffusion Coefficients in Supercritical Fluids
Kong et al. (2006) measured the binary diffusion coefficients of elaidic acid ethyl ester in supercritical carbon dioxide. This research is significant for understanding the behavior of compounds in supercritical fluids, which has applications in various industrial processes (Kong et al., 2006).
4. Epoxidation in Organic Chemistry
Itoi, Inoue, and Enomoto (1986) investigated the epoxidation of fatty acid esters, including elaidic acid ethyl ester, contributing to the field of organic chemistry and the understanding of reactions involving fatty acid esters (Itoi et al., 1986).
5. Biofuel Production
Research by Nandiwale et al. (2013) on the esterification of levulinic acid with ethanol, leading to the production of ethyl levulinate biodiesel, highlights the potential application of elaidic acid ethyl ester in renewable energy and biofuel synthesis (Nandiwale et al., 2013).
Mechanism of Action
Target of Action
Elaidic Acid Ethyl-d5 Ester primarily targets the fatty acid metabolism enzyme ACSL5 . This enzyme plays a crucial role in the immune regulation of the body .
Mode of Action
this compound interacts with its primary target, ACSL5, to mediate the metabolism of trans fatty acids . This interaction promotes the expression of MHC-I molecules in tumor cells and antigen presentation, thereby enhancing the tumor-killing effect of CD8+ T cells .
Biochemical Pathways
The compound affects the fatty acid metabolism pathway, specifically the metabolism of trans fatty acids . The downstream effects include the upregulation of MHC-I molecule expression in tumor cells and enhanced antigen presentation, which in turn boosts the tumor-killing effect of CD8+ T cells .
Pharmacokinetics
It can serve as an excellent solvent for steroids and other lipid drugs , suggesting it may have good bioavailability.
Result of Action
The action of this compound results in the suppression of tumor growth and the enhancement of the anti-tumor effects of PD-1 antibodies . This is achieved through the upregulation of MHC-I molecule expression in tumor cells and the enhancement of antigen presentation .
Action Environment
The action, efficacy, and stability of this compound can be influenced by environmental factors. For instance, dietary intake of the compound can directly inhibit tumor growth and enhance the anti-tumor effects of PD-1 antibodies . .
Safety and Hazards
Future Directions
Elaidic Acid Ethyl-d5 Ester is used for proteomics research . It has high practical value in the chemical, medical, and food industries . It can be used as an excellent solvent for steroids and other lipid drugs, as well as a carrier for certain intramuscular injection preparations and microemulsions . It has entered the 2010 edition of the “Chinese Pharmacopoeia” pharmaceutical excipients section of new varieties and revised catalog .
properties
{ "Design of the Synthesis Pathway": "The synthesis of Elaidic Acid Ethyl-d5 Ester can be achieved through the esterification of Elaidic Acid with Ethanol-d5 in the presence of a catalyst.", "Starting Materials": [ "Elaidic Acid", "Ethanol-d5", "Catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Add Elaidic Acid and Ethanol-d5 to a reaction flask", "Add a catalyst (e.g. sulfuric acid) to the reaction flask", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. diethyl ether)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture and evaporate the solvent under reduced pressure", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
1217226-00-0 |
Molecular Formula |
C₂₀H₃₃D₅O₂ |
Molecular Weight |
315.55 |
synonyms |
(9E)-9-Octadecenoic Acid Ethyl-d5 Ester; (E)-9-Octadecenoic Acid Ethyl-d5 Ester; (E)-9-Octadecenoic Acid Ethyl-d5 Ester; Ethyl-d5 E-Octadec-9-enoate; Ethyl-d5 Elaidate; Ethyl-d5 trans-9-Octadecenoate |
Origin of Product |
United States |
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